5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: (5Z)-5-[(3-methoxy-2-propan-2-yloxyphenyl)methylidene]-3-methyl-2-methylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H20N2O3S/c1-10(2)21-14-11(7-6-8-12(14)20-5)9-13-15(19)18(4)16(17-3)22-13/h6-10H,1-5H3/b13-9-,17-16?
• InChI Key: NRCVZKKFXOHMEU-SQQAOHKXSA-N
• Isomeric SMILES: CC(C)OC1=C(C=CC=C1OC)/C=C\2/C(=O)N(C(=NC)S2)C
• SMILES: CC(C)OC1=C(C=CC=C1OC)C=C2C(=O)N(C(=NC)S2)C

Description

5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one, also known as IMI-1, is a thiazolidinone derivative that has been studied for its potential use as an antibacterial agent. This compound has shown promising results in scientific research, with its synthesis method, mechanism of action, and biochemical and physiological effects being thoroughly investigated.

Mechanism of Action

The mechanism of action of 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one involves inhibition of bacterial cell wall synthesis. Specifically, 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one targets the enzyme MurA, which is involved in the first step of peptidoglycan biosynthesis. By inhibiting MurA, 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one prevents the formation of the bacterial cell wall, leading to bacterial death.
Biochemical and Physiological Effects:
5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one has been shown to have low toxicity in vitro and in vivo. It has also been shown to have good stability in various biological fluids. In animal studies, 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one has been shown to have a good pharmacokinetic profile, with high bioavailability and good tissue distribution.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one in lab experiments is its broad-spectrum antibacterial activity. This makes it a useful tool for investigating the mechanisms of bacterial cell wall synthesis and the development of antibiotic resistance. However, one limitation of using 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one is its potential to inhibit MurA in host cells, which could lead to toxicity. Therefore, caution should be taken when using 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one in experiments involving host cells.

Future Directions

There are several future directions for research on 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one. One area of focus could be the development of derivatives of 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one with improved antibacterial activity and selectivity. Another area of interest could be the investigation of the potential use of 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one in combination with other antibiotics to enhance their efficacy. Additionally, further studies could be conducted on the pharmacokinetics and pharmacodynamics of 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one in animals and humans to assess its potential for clinical use.

Synthesis Methods

The synthesis of 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one involves the reaction of 2-isopropoxy-3-methoxybenzaldehyde and 2-amino-3-methyl-1,3-thiazolidin-4-one in the presence of acetic acid and ethanol. The resulting product is then treated with formaldehyde and methylamine to yield 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one. This synthesis method has been optimized to produce high yields of pure 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one.

Scientific Research Applications

5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one has been extensively studied for its antibacterial properties. It has been shown to be effective against a wide range of gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. 5-(2-Isopropoxy-3-methoxybenzylidene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one has also been investigated for its potential use in treating bacterial infections in animals.